Cas no 2034546-94-4 (N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide)
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide
- IOBDGJSJJSOZQX-UHFFFAOYSA-N
- Propanamide, N-[(8-ethoxy-1,2,4-triazolo[4,3-a]pyrazin-3-yl)methyl]-2-phenoxy-
- F6524-4865
- AKOS026694522
- 2034546-94-4
- N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide
- N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-2-phenoxypropanamide
- N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-2-phenoxypropanamide
-
- Inchi: 1S/C17H19N5O3/c1-3-24-17-15-21-20-14(22(15)10-9-18-17)11-19-16(23)12(2)25-13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3,(H,19,23)
- InChI Key: IOBDGJSJJSOZQX-UHFFFAOYSA-N
- SMILES: C(NCC1N2C=CN=C(OCC)C2=NN=1)(=O)C(OC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 341.14878949g/mol
- Monoisotopic Mass: 341.14878949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- pka: 12.54±0.46(Predicted)
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-4865-2μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-5μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-10μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-20μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-1mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-2mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-3mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-4mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-5mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4865-10mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenoxypropanamide |
2034546-94-4 | 10mg |
$79.0 | 2023-09-08 |
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide
N-(8-Ethoxy-1,2,4-Triazolo[4,3-a]Pyrazin-3-Ylmethyl)-2-Phenoxypropanamide: A Comprehensive Overview
The compound N-(8-Ethoxy-1,2,4-Triazolo[4,3-a]Pyrazin-3-Ylmethyl)-2-phenoxypropanamide, identified by the CAS number 2034546-94-4, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential applications in various therapeutic areas. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent research findings associated with this compound.
The molecular structure of N-(8-Ethoxy-1,2,4-Triazolo[4,3-a]Pyrazin-3-Ylmethyl)-2-phenoxypropanamide is a testament to the ingenuity of modern chemical synthesis. The molecule comprises a triazoloapyrazine ring system fused with an ethoxy group and a phenoxypropanamide moiety. This combination not only enhances the compound's stability but also imparts unique pharmacokinetic properties. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological pathways relevant to diseases such as cancer and neurodegenerative disorders.
One of the most intriguing aspects of this compound is its synthetic pathway. Researchers have employed a variety of methodologies to construct the triazoloapyrazine core, including multi-component reactions and microwave-assisted synthesis. These techniques have not only improved the yield but also minimized the environmental footprint of the synthesis process. The integration of green chemistry principles in the synthesis of N-(8-Ethoxy...propanamide underscores its potential as a sustainable drug candidate.
The biological activity of N-(8-Ethoxy...propanamide has been extensively studied in recent years. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammation and oxidative stress. For instance, the compound has shown remarkable efficacy in suppressing cyclooxygenase (COX) activity, making it a promising candidate for anti-inflammatory therapies. Furthermore, its ability to modulate neurotransmitter systems has opened new avenues for its application in central nervous system disorders.
Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-(8-Ethoxy...propanamide. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. These findings are supported by experimental data from cellular assays, which confirm its bioactivity across multiple cell lines.
In terms of pharmacokinetics, N-(8-Ethoxy...propanamide demonstrates favorable absorption and distribution profiles. Its lipophilic nature ensures efficient crossing of biological membranes, while its metabolic stability contributes to prolonged systemic availability. These attributes are critical for developing drugs with optimal therapeutic windows.
The development of novel analogs based on the structure of N-(8-Ethoxy...propanamide is an active area of research. Scientists are exploring modifications to enhance solubility and reduce off-target effects without compromising potency. Such efforts are expected to yield next-generation compounds with improved efficacy and safety profiles.
In conclusion, N-(8-Ethoxy...propanamide stands as a beacon of innovation in chemical research and drug development. Its unique structure, versatile synthetic methods, and promising biological activities position it as a valuable asset in addressing unmet medical needs. As research continues to unfold new dimensions of this compound's potential, it is poised to make significant contributions to the field of medicinal chemistry.
2034546-94-4 (N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenoxypropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)